Cas no 1601296-99-4 (1-azabicyclo3.2.1octane-4-thiol)

• Product Name: 1-azabicyclo3.2.1octane-4-thiol
• CAS No: 1601296-99-4
• MF: C₇H₁₃NS
• MW: 143.24982047081
• CID: 5747723
• PubChem ID: 105365532
• Update Time: 2025-07-15

1-azabicyclo3.2.1octane-4-thiol Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.2.1]octane-4-thiol
• EN300-1288165
• 1601296-99-4
• 1-azabicyclo3.2.1octane-4-thiol

• Inchi： 1S/C7H13NS/c9-7-2-4-8-3-1-6(7)5-8/h6-7,9H,1-5H2
• InChI Key： MLNLIJNQQYGNKM-UHFFFAOYSA-N
• SMILES： SC1CCN2CCC1C2

Computed Properties

• Exact Mass: 143.07687059g/mol
• Monoisotopic Mass: 143.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 4.2Ų

Additional information on 1-azabicyclo3.2.1octane-4-thiol

Introduction to 1-azabicyclo[3.2.1]octane-4-thiol (CAS No: 1601296-99-4)

1-azabicyclo[3.2.1]octane-4-thiol, identified by its Chemical Abstracts Service (CAS) number 1601296-99-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This bicyclic structure, featuring a nitrogen atom integrated into a seven-membered ring system, presents unique stereochemical and electronic properties that make it a valuable scaffold for the development of novel therapeutic agents.

The molecular framework of 1-azabicyclo[3.2.1]octane-4-thiol consists of a thiol (-SH) functional group positioned at the 4-position of the bicyclic core. This thiol moiety is particularly noteworthy as it serves as a versatile handle for further chemical modifications, enabling the synthesis of complex derivatives with tailored biological activities. The presence of the nitrogen atom introduces basicity and influences the overall electronic distribution within the molecule, which can be exploited to modulate interactions with biological targets.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their prevalence in biologically active natural products and synthetic drugs. Among these, bicyclic systems, particularly those incorporating nitrogen, have been extensively studied for their potential to exhibit favorable pharmacokinetic properties, such as improved solubility and metabolic stability. The 1-azabicyclo[3.2.1]octane-4-thiol scaffold aligns well with these criteria, making it an attractive candidate for drug discovery initiatives.

One of the most compelling aspects of 1-azabicyclo[3.2.1]octane-4-thiol is its ability to serve as a precursor for the synthesis of more intricate molecules through functional group interconversions. For instance, the thiol group can be oxidized to form a disulfide bond or conjugated with various electrophiles to introduce additional pharmacological functionalities. This flexibility has been leveraged in several research endeavors aimed at developing compounds with potential applications in treating neurological disorders, inflammation, and other diseases.

Recent advancements in computational chemistry have further enhanced the utility of 1-azabicyclo[3.2.1]octane-4-thiol as a drug discovery scaffold. Molecular modeling studies have demonstrated that this compound can adopt multiple conformations that optimize interactions with biological targets, such as enzymes and receptors. These insights have guided the design of derivatives with enhanced binding affinity and selectivity, contributing to the optimization of lead compounds for clinical development.

The synthesis of 1-azabicyclo[3.2.1]octane-4-thiol itself presents an interesting challenge due to the strained nature of the bicyclic system. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to achieve high yields and purity. However, recent methodologies have emerged that streamline this process, making it more accessible for industrial-scale production and academic research.

From a medicinal chemistry perspective, the unique structural features of 1-azabicyclo[3.2.1]octane-4-thiol have been exploited to develop novel therapeutic entities. For example, researchers have synthesized analogs of this compound that exhibit inhibitory activity against specific enzymes implicated in disease pathogenesis. These studies highlight the compound's potential as a starting point for structure-based drug design initiatives aimed at addressing unmet medical needs.

The role of 1-azabicyclo[3.2.1]octane-4-thiol in preclinical research has also been noteworthy. Preclinical studies have evaluated its efficacy and safety profile in various disease models, providing valuable insights into its therapeutic potential. These investigations have revealed promising results in terms of biological activity and tolerability, paving the way for further exploration in clinical settings.

In conclusion, 1-azabicyclo[3.2.1]octane-4-thiol (CAS No: 1601296-99-4) represents a significant advancement in medicinal chemistry due to its unique structural attributes and versatile reactivity. Its integration into drug discovery pipelines has yielded promising candidates for treating a range of diseases, underscoring its importance as a molecular scaffold in modern pharmaceutical research.